Cas no 58597-76-5 (2,4,7,9-Cyclodecatetraene-1,6-dione)
58597-76-5 structure
Product Name:2,4,7,9-Cyclodecatetraene-1,6-dione
CAS No:58597-76-5
MF:C10H8O2
MW:160.169322967529
CID:341516
PubChem ID:71443443
Update Time:2025-04-19
2,4,7,9-Cyclodecatetraene-1,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7,9-Cyclodecatetraene-1,6-dione
- cyclodeca-2,4,7,9-tetraene-1,6-dione
- 58597-76-5
- DTXSID00852268
-
- Inchi: 1S/C10H8O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-8H
- InChI Key: YSZANYOMLSUPLE-UHFFFAOYSA-N
- SMILES: O=C1C=CC=CC(C=CC=C1)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- XLogP3: 1.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,4,7,9-Cyclodecatetraene-1,6-dione Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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